Cas no 1106032-88-5 (1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one)
1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one
-
- Inchi: 1S/C10H14N2O5/c1-10(16)7(14)6(5-13)17-8(10)12-4-2-3-11-9(12)15/h2-4,6-8,13-14,16H,5H2,1H3/t6-,7-,8-,10-/m1/s1
- InChI Key: SMFRONCOXPTDQN-FDDDBJFASA-N
- SMILES: O1[C@H](CO)[C@H]([C@](C)([C@@H]1N1C(N=CC=C1)=O)O)O
Computed Properties
- Exact Mass: 242.09027155g/mol
- Monoisotopic Mass: 242.09027155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 103
1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD70002644-5mg |
1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one |
1106032-88-5 | 97% | 5mg |
$780 | 2024-07-18 | |
| Crysdot LLC | CD70002644-10mg |
1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one |
1106032-88-5 | 97% | 10mg |
$980 | 2024-07-18 |
1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one
Research Brief on 1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one (CAS: 1106032-88-5)
1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one (CAS: 1106032-88-5) is a nucleoside analogue that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its unique stereochemistry and functional groups, has been investigated for its role in antiviral and anticancer therapies. The presence of the pyrimidin-2(1H)-one moiety and the dihydroxy-methyltetrahydrofuran ring suggests its potential as a modulator of nucleic acid metabolism, making it a promising candidate for drug development.
Recent studies have focused on the synthesis and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for 1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one, highlighting its improved yield and purity compared to previous methods. The study also demonstrated its inhibitory activity against RNA-dependent RNA polymerase (RdRp) in vitro, suggesting potential applications in treating RNA viral infections such as SARS-CoV-2 and influenza.
In addition to its antiviral properties, research has explored its anticancer potential. A 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated the compound's ability to induce apoptosis in cancer cell lines. The results indicated that 1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one selectively targets cancer cells with minimal toxicity to normal cells, a finding that could pave the way for its development as a targeted anticancer agent.
Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. A recent preclinical study in rats demonstrated favorable pharmacokinetic profiles, with good oral bioavailability and a half-life suitable for once-daily dosing. These findings support further development of this compound as a therapeutic agent, though additional studies are needed to assess its safety and efficacy in human trials.
In conclusion, 1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one (CAS: 1106032-88-5) represents a promising candidate for antiviral and anticancer therapies. Its unique chemical structure, combined with encouraging preclinical data, underscores its potential for further development. Future research should focus on optimizing its pharmacokinetic properties and conducting clinical trials to validate its therapeutic efficacy in humans.
1106032-88-5 (1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one) Related Products
- 153186-29-9(4-Amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-5-methyloxolan-2-yl]pyrimidin-2-one)
- 2095417-04-0(3’,4-Dideoxyuridine)
- 68707-89-1(Cytidine, 4'-C-(hydroxymethyl)-)
- 115494-62-7(4-Ethoxy-1-(2-C-methyl-beta-D-ribofuranosyl)-2(1H)-pyrimidinone)
- 20724-73-6(NM107)
- 68780-64-3(α-2’-Deoxy Zebularine)
- 3690-10-6(Zebularine)
- 22003-30-1(β-2’-Deoxy Zebularine)
- 20724-72-5(Cytidine, 3'-C-methyl-)
- 83468-53-5